Cas no 923683-31-2 (8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione)

• Product Name: 8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione
• CAS No: 923683-31-2
• MF: C₁₈H₂₀N₆O₃
• MW: 368.389802932739
• CID: 5427649
• Update Time: 2025-07-01

8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 6-[2-(2-methoxyanilino)ethyl]-4,7-dimethylpurino[7,8-a]imidazole-1,3-dione
• 8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

• Inchi： 1S/C18H20N6O3/c1-11-10-24-14-15(22(2)18(26)21-16(14)25)20-17(24)23(11)9-8-19-12-6-4-5-7-13(12)27-3/h4-7,10,19H,8-9H2,1-3H3,(H,21,25,26)
• InChI Key： CHWXFKCTQQNIDN-UHFFFAOYSA-N
• SMILES： N12C=C(C)N(CCNC3=CC=CC=C3OC)C1=NC1=C2C(=O)NC(=O)N1C

Additional information on 8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo1,2-gpurine-2,4-dione

8-{2-(2-Methoxyphenyl)Aminoethyl}-1,7-Dimethyl-1H,2H,3H,4H,8H-Imidazo[1,2-g]Purine-2,4-Dione: A Comprehensive Overview

The compound with CAS No. 923683-31-2, known as 8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione, is a structurally complex organic molecule belonging to the purine derivative family. This compound has garnered significant attention in recent years due to its potential applications in pharmacology and drug development. The imidazo[1,2-g]purine core of the molecule is a key structural feature that contributes to its unique properties and biological activity.

Recent studies have highlighted the importance of purine derivatives in various therapeutic areas. The imidazo[1,2-g]purine system has been shown to exhibit potent anti-inflammatory and antioxidant properties. The presence of the methoxyphenyl group in the molecule further enhances its bioavailability and selectivity. Researchers have also explored the potential of this compound as a modulator of cellular signaling pathways involved in inflammation and oxidative stress.

The synthesis of 8-{2-(2-methoxyphenyl)aminoethyl}-1,7-dimethyl-1H,2H,3H,4H,8H-imidazo[1,2-g]purine-2,4-dione involves a multi-step process that includes nucleophilic substitution and condensation reactions. The use of advanced synthetic techniques has enabled chemists to optimize the yield and purity of this compound. Recent advancements in catalytic methods have further streamlined the synthesis process, making it more efficient and scalable for large-scale production.

In terms of pharmacological applications, this compound has demonstrated promising results in preclinical studies. It has been shown to inhibit key enzymes involved in inflammatory responses and oxidative stress pathways. For instance, studies have revealed its ability to suppress the activity of cyclooxygenase (COX) enzymes and reduce the production of reactive oxygen species (ROS). These findings suggest that the compound could be a potential candidate for treating conditions such as arthritis and neurodegenerative diseases.

The imidazo[1,2-g]purine core also plays a crucial role in modulating the activity of adenosine receptors. This property has led researchers to investigate its potential as a therapeutic agent for sleep disorders and other conditions mediated by adenosine receptor signaling. Furthermore, the presence of the methoxyphenyl group enhances the molecule's ability to cross cellular membranes and interact with intracellular targets.

Recent research has also focused on understanding the molecular mechanisms underlying the biological activity of this compound. Advanced computational methods have been employed to study its interactions with target proteins at atomic resolution. These studies have provided valuable insights into the structure-function relationship of the molecule and guided further optimization efforts.

In conclusion,8-{2-(2-methoxyphenyl)aminoethyl}-1